Cas no 1805985-68-5 (5-(Difluoromethyl)-2-fluoro-3-nitropyridine-4-methanol)

5-(Difluoromethyl)-2-fluoro-3-nitropyridine-4-methanol structure
1805985-68-5 structure
Product Name:5-(Difluoromethyl)-2-fluoro-3-nitropyridine-4-methanol
CAS No:1805985-68-5
MF:C7H5F3N2O3
MW:222.121412038803
CID:4805851
Update Time:2023-08-18

5-(Difluoromethyl)-2-fluoro-3-nitropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

    • 5-(Difluoromethyl)-2-fluoro-3-nitropyridine-4-methanol
    • Inchi: 1S/C7H5F3N2O3/c8-6(9)3-1-11-7(10)5(12(14)15)4(3)2-13/h1,6,13H,2H2
    • InChI Key: LMLXHYSLXQQXKR-UHFFFAOYSA-N
    • SMILES: FC(C1C=NC(=C(C=1CO)[N+](=O)[O-])F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 236
  • XLogP3: 0.8
  • Topological Polar Surface Area: 78.9

5-(Difluoromethyl)-2-fluoro-3-nitropyridine-4-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029032770-250mg
5-(Difluoromethyl)-2-fluoro-3-nitropyridine-4-methanol
1805985-68-5 95%
250mg
$1,038.80 2022-04-01
Alichem
A029032770-500mg
5-(Difluoromethyl)-2-fluoro-3-nitropyridine-4-methanol
1805985-68-5 95%
500mg
$1,769.25 2022-04-01
Alichem
A029032770-1g
5-(Difluoromethyl)-2-fluoro-3-nitropyridine-4-methanol
1805985-68-5 95%
1g
$2,923.95 2022-04-01
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